Cas no 671192-09-9 (1-[5-(3-CHLORO-4-FLUOROPHENYL)-2-FURYL]ETHAN-1-ONE)

• Product Name: 1-[5-(3-CHLORO-4-FLUOROPHENYL)-2-FURYL]ETHAN-1-ONE
• CAS No: 671192-09-9
• MF: C₁₂H₈ClFO₂
• MW: 238.642126083374
• CID: 841444
• PubChem ID: 2806159
• Update Time: 2025-04-19

1-[5-(3-CHLORO-4-FLUOROPHENYL)-2-FURYL]ETHAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-[5-(3-CHLORO-4-FLUOROPHENYL)-2-FURYL]ETHAN-1-ONE
• 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]ethanone
• AC1MD5TA
• CTK5C5762
• HMS550P09
• Maybridge1_003331
• MolPort-000-144-292
• SureCN5776824
• SR-01000640315-1
• 671192-09-9
• SCHEMBL5776824
• 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]ethan-1-one
• 1-(5-(3-Chloro-4-fluorophenyl)furan-2-yl)ethanone
• CCG-50983
• DTXSID30384481
• AKOS011788560
• IMBPCIDPUAANCP-UHFFFAOYSA-N

• Inchi： 1S/C12H8ClFO2/c1-7(15)11-4-5-12(16-11)8-2-3-10(14)9(13)6-8/h2-6H,1H3
• InChI Key： IMBPCIDPUAANCP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C(C)=O)O1)F

Computed Properties

• Exact Mass: 238.01974
• Monoisotopic Mass: 238.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 363.3°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.539
• PSA: 30.21